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Compound of Interest

Compound Name:
Ethyl Thiomorpholine-2-

carboxylate

Cat. No.: B598150 Get Quote

For Immediate Release

Ethyl thiomorpholine-2-carboxylate is a heterocyclic organic compound featuring a

thiomorpholine ring functionalized with an ethyl carboxylate group at the 2-position. While the

broader class of thiomorpholine derivatives has garnered significant interest in medicinal

chemistry and materials science, detailed public-domain information specifically on ethyl
thiomorpholine-2-carboxylate remains notably scarce. This technical guide synthesizes the

currently available information on this compound, highlighting its basic properties and the

general context of thiomorpholine chemistry.

Chemical Identity and Properties
Ethyl thiomorpholine-2-carboxylate is commercially available primarily as a research

chemical, often in its hydrochloride salt form. The fundamental properties of the free base and

its hydrochloride salt are summarized below.
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Property
Ethyl Thiomorpholine-2-
carboxylate

Ethyl Thiomorpholine-2-
carboxylate Hydrochloride

Molecular Formula C₇H₁₃NO₂S C₇H₁₄ClNO₂S

Molecular Weight 175.25 g/mol 211.71 g/mol

CAS Number 152009-44-4 1864060-93-4

Appearance
Not specified in available

literature

Not specified in available

literature

Solubility
Not specified in available

literature

Not specified in available

literature

Purity Typically offered at ≥95% Typically offered at ≥95%

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for ethyl thiomorpholine-2-
carboxylate are not readily found in the public scientific literature. However, the synthesis of

the core thiomorpholine scaffold is well-documented. One common approach involves the

cyclization of a suitable amino-thiol precursor. A potential, though unverified, synthetic pathway

to ethyl thiomorpholine-2-carboxylate could be conceptualized as follows:
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Click to download full resolution via product page

Caption: A potential synthetic route to Ethyl Thiomorpholine-2-carboxylate.

It is critical to note that this proposed pathway is hypothetical and has not been substantiated

by published experimental data. Researchers would need to develop and optimize specific

reaction conditions, including the choice of base, solvent, and temperature, and subsequently

purify and characterize the product.
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Spectroscopic Data
No public repositories of spectroscopic data (such as ¹H NMR, ¹³C NMR, IR, or Mass

Spectrometry) for ethyl thiomorpholine-2-carboxylate could be identified. For any research

application, de novo characterization of this compound would be a mandatory first step.

Biological Activity and Applications
The biological activities of the broader class of thiomorpholine derivatives are diverse, with

reported applications as antimalarial, antibiotic, and antioxidant agents. The thiomorpholine

scaffold is considered a "privileged" structure in medicinal chemistry due to its favorable

pharmacokinetic properties.

However, there is no specific information in the scientific literature detailing the biological

activity, mechanism of action, or involvement in any signaling pathways of ethyl
thiomorpholine-2-carboxylate. Any potential therapeutic applications would require extensive

investigation, starting with in vitro screening and subsequent in vivo studies.

Conclusion
Ethyl thiomorpholine-2-carboxylate represents a chemical entity with limited publicly

available technical information. While its structural relationship to the pharmacologically

significant thiomorpholine class suggests potential for further investigation, a comprehensive

understanding of its synthesis, properties, and biological function is currently lacking. This

guide underscores the need for foundational research to elucidate the characteristics of this

specific compound, which may hold untapped potential for drug discovery and other scientific

applications. Professionals in the field are encouraged to approach this compound as a novel

area for exploration, with the initial and critical step being the development of a reliable

synthetic route and thorough analytical characterization.

To cite this document: BenchChem. [Ethyl Thiomorpholine-2-carboxylate: An Overview of a
Niche Heterocyclic Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598150#what-is-ethyl-thiomorpholine-2-carboxylate]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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